1-(3-(4-Bromophenyl)isoxazol-5-yl)-N-methylmethanamine

• Molecular Formula: C11H11BrN2O
• Molecular Weight: 267.12 g/mol
• IUPAC Name: 1-[3-(4-bromophenyl)-1,2-oxazol-5-yl]-N-methylmethanamine
• InChI: InChI=1S/C11H11BrN2O/c1-13-7-10-6-11(14-15-10)8-2-4-9(12)5-3-8/h2-6,13H,7H2,1H3
• InChI Key: XKSJVRIOQRVEAZ-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=CC(=NO1)C2=CC=C(C=C2)Br

Description

1-(3-(4-Bromophenyl)isoxazol-5-yl)-N-methylmethanamine is a compound that belongs to the class of isoxazole derivatives. Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. These compounds are known for their diverse biological activities and are commonly used in medicinal chemistry.

Preparation Methods

The synthesis of 1-(3-(4-Bromophenyl)isoxazol-5-yl)-N-methylmethanamine typically involves the following steps:

Formation of the Isoxazole Ring: The isoxazole ring can be synthesized through a (3 + 2) cycloaddition reaction between an alkyne and a nitrile oxide.

Methylation: The final step involves the methylation of the amine group using methyl iodide or dimethyl sulfate under basic conditions.

Chemical Reactions Analysis

1-(3-(4-Bromophenyl)isoxazol-5-yl)-N-methylmethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield amine derivatives.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Scientific Research Applications

1-(3-(4-Bromophenyl)isoxazol-5-yl)-N-methylmethanamine has several scientific research applications:

Medicinal Chemistry: Isoxazole derivatives are known for their potential as anti-inflammatory, antimicrobial, and anticancer agents.

Biological Studies: The compound can be used as a probe to study various biological pathways and molecular targets.

Industrial Applications: Isoxazole derivatives are used in the synthesis of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(3-(4-Bromophenyl)isoxazol-5-yl)-N-methylmethanamine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1-(3-(4-Bromophenyl)isoxazol-5-yl)-N-methylmethanamine can be compared with other isoxazole derivatives such as:

3-(4-Bromophenyl)-5-(4-hydroxyphenyl)isoxazole: This compound has a hydroxyl group instead of a methylamine group, which can lead to different biological activities and applications.

3-(4-Bromophenyl)isoxazol-5-yl)methanol: This compound has a methanol group, which can affect its solubility and reactivity.